Cas no 1565447-39-3 (6-(5-Bromofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

• Product Name: 6-(5-Bromofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• CAS No: 1565447-39-3
• MF: C₈H₅BrN₂O₂S
• MW: 273.106499433517
• CID: 5056101
• Update Time: 2025-07-21

6-(5-Bromofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(5-bromofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 6-(5-bromofuran-2-yl)-2-sulfanylidene-1H-pyrimidin-4-one
• 6-(5-Bromofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• Inchi： 1S/C8H5BrN2O2S/c9-6-2-1-5(13-6)4-3-7(12)11-8(14)10-4/h1-3H,(H2,10,11,12,14)
• InChI Key： PHINJUMOKMXBGQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC(NC(N2)=S)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 319
• XLogP3: 1.4
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-(5-Bromofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

Comprehensive Overview of 6-(5-Bromofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS No. 1565447-39-3)

The compound 6-(5-Bromofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS No. 1565447-39-3) is a heterocyclic organic molecule featuring a bromofuran moiety linked to a thioxodihydropyrimidinone core. This structure renders it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both bromine and sulfur atoms enhances its reactivity, making it a versatile building block for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its similarity to bioactive scaffolds like furan and pyrimidine derivatives, which are prevalent in FDA-approved drugs.

In recent years, the demand for heterocyclic compounds like 6-(5-Bromofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has surged due to their role in developing small-molecule inhibitors and kinase-targeted therapies. A growing body of literature highlights its utility in medicinal chemistry, especially in designing compounds for anti-inflammatory and antiviral applications. For instance, furan-based analogs have shown promise against RNA viruses, aligning with global interest in broad-spectrum antiviral agents. This compound’s thioxo group further expands its utility, as sulfur-containing heterocycles are known for their diverse biological activities.

From a synthetic perspective, CAS No. 1565447-39-3 is often explored for its structure-activity relationship (SAR) potential. Chemists leverage its bromine substituent for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups. Such modifications are critical in optimizing drug candidates for improved bioavailability and target selectivity. The compound’s pyrimidinone core also aligns with trends in fragment-based drug design, where smaller fragments are assembled into high-affinity ligands.

Environmental and green chemistry considerations are increasingly shaping the use of 6-(5-Bromofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one. Researchers are investigating solvent-free or catalytic methods to reduce waste during its synthesis. Questions like "How to improve the atom economy of bromofuran derivatives?" or "What are the sustainable alternatives for thioxo-pyrimidinone synthesis?" reflect industry priorities. These efforts align with the broader push for sustainable pharmaceuticals, a topic gaining traction in both academic and industrial circles.

Analytical characterization of this compound typically involves NMR, HPLC, and mass spectrometry to confirm purity and structure. Its UV-Vis absorption properties are also studied for potential applications in photopharmacology, where light-activated drugs are a cutting-edge area. The compound’s stability under various pH conditions is another focus, addressing common queries like "How stable is bromofuran-pyrimidinone in aqueous solutions?" Such data are crucial for formulation scientists working on oral drug delivery systems.

In summary, 6-(5-Bromofuran-2-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS No. 1565447-39-3) exemplifies the intersection of structural diversity and functional adaptability in modern chemistry. Its relevance to drug discovery, green synthesis, and material science ensures continued interest, making it a subject of both academic research and industrial innovation.